Cas no 874221-90-6 (N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine)

N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine structure
874221-90-6 structure
Product Name:N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine
CAS No:874221-90-6
MF:C29H24NO2P
MW:449.480128288269
CID:2952467
Update Time:2024-10-26

N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • (11BR)-N-甲基-N-[(S)-1-苯基乙基]-联萘并[2,1-D:1',2'-F][1,3,2]二氧膦杂-4-胺
    • (11bR)-N-Methyl-N-[(S)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • E81071
    • E81073
    • N-Methyl-N-[(S)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • (11bR)?-N-?Methyl-?N-?[(S)?-?1-phenylethyl]?-?dinaphtho[2,?1-?d:1',?2'-?f]?[1,?3,?2]?dioxaphosphepin-?4-?amine
    • (11BS)-N-METHYL-N-[(S)-1-PHENYLETHYL]-DINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE
    • (11bS)?-N-?Methyl-?N-?[(S)?-?1-phenylethyl]?-?dinaphtho[2
    • N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine
    • (11bR)-N-Methyl-N-[(1S)-1-phenylethyl]dinaphtho[2,1-d:1′,2′-f][1,3,2]dioxaphosphepin-4-amine (ACI)
    • Inchi: 1S/C29H24NO2P/c1-20(21-10-4-3-5-11-21)30(2)33-31-26-18-16-22-12-6-8-14-24(22)28(26)29-25-15-9-7-13-23(25)17-19-27(29)32-33/h3-20H,1-2H3/t20-/m0/s1
    • InChI Key: WZQUIEYZCMZJOB-FQEVSTJZSA-N
    • SMILES: P1(N(C)[C@@H](C)C2C=CC=CC=2)OC2C=CC3C=CC=CC=3C=2C2=C(C=CC3C=CC=CC2=3)O1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 3
  • Complexity: 614
  • XLogP3: 8
  • Topological Polar Surface Area: 29.5

N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine Pricemore >>

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N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  5 min, -78 - -75 °C; -75 °C → -30 °C; 60 min, -78 °C
1.2 Solvents: Tetrahydrofuran ;  -78 - -70 °C; 2 h, -78 °C; -78 °C → rt; 12 h, rt
Reference
Efficient, Selective, and Green: Catalyst Tuning for Highly Enantioselective Reactions of Ethylene
Smith, Craig R.; et al, Organic Letters, 2008, 10(8), 1657-1659

Production Method 2

Reaction Conditions
1.1 Reagents: Phosphorus trichloride Catalysts: N-Methyl-2-pyrrolidone ;  5 min, 92 °C; 10 min, reflux
1.2 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  15 min, -78 - -68 °C; 30 min, -68 °C → -30 °C; 1 h, -78 °C
1.3 Solvents: Tetrahydrofuran ;  -78 - -68 °C; 2 h, -78 °C; -78 °C → rt; 12 h, rt
Reference
(R)-2,2'-Binaphthoyl-(S,S)-di(1-phenylethyl) aminophosphine. Scalable protocols for the syntheses of phosphoramidite (Feringa) ligands
Smith, Craig R.; et al, Organic Syntheses, 2008, 85, 238-247

Production Method 3

Reaction Conditions
1.1 Reagents: Phosphorus trichloride ;  16 h, reflux
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  5 min, -78 - -75 °C; -75 °C → -30 °C; 60 min, -78 °C
2.2 Solvents: Tetrahydrofuran ;  -78 - -70 °C; 2 h, -78 °C; -78 °C → rt; 12 h, rt
Reference
Efficient, Selective, and Green: Catalyst Tuning for Highly Enantioselective Reactions of Ethylene
Smith, Craig R.; et al, Organic Letters, 2008, 10(8), 1657-1659

N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine Raw materials

N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine Preparation Products

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